1-isopropyl-N-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[1-(5-methyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-1-propan-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C18H22N6O/c1-12(2)23-11-15(9-20-23)18(25)22-13(3)16-10-21-24(14(16)4)17-7-5-6-8-19-17/h5-13H,1-4H3,(H,22,25)
• InChI Key: UXLKSROXADWTFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=N2)C(C)NC(=O)C3=CN(N=C3)C(C)C
• Molecular Formula: C18H22N6O
• Molecular Weight: 338.4 g/mol

Description

Pyrazole carboxamides, such as the one you’re asking about, are a class of compounds that have been studied for their potential as fungicides. They are structurally diverse, but their essential common feature consists of three parts: the amide bond, the five- or six-membered ring systems attached to the carbonyl of the amide bond, and the amino group on the side of the amide bond.

Synthesis Analysis

The synthesis of similar pyrazole-4-carboxamides involves several steps. Firstly, a compound is produced from the reaction between the starting materials methyl hydrazine and ethyl 4,4-difluoro-3-oxobutanoate, then which reacted with POCl3 in DMF to give another compound, and this compound is successively oxidized, chlorinated to obtain the acid chloride compound.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized by 1H NMR, 13C NMR, and HRMS.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include oxidation, chlorination, and reactions with POCl3 in DMF.

Mechanism of Action

While the exact mechanism of action for this specific compound isn’t available, similar compounds have been found to inhibit succinate dehydrogenase (SDH), a key enzyme in the energy synthesis of pathogens. This inhibition blocks mitochondrial electron transfer between succinate and ubiquinone, which is critical for oxygen-sensing and has been a significant target for developing fungicides.